4-phenyl-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: 4-phenyl-N-[[6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]oxane-4-carboxamide
• InChI: InChI=1S/C20H23F3N4O2/c21-20(22,23)15-6-7-16-25-26-17(27(16)13-15)12-24-18(28)19(8-10-29-11-9-19)14-4-2-1-3-5-14/h1-5,15H,6-13H2,(H,24,28)
• InChI Key: CSYBIHWGUNKJHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN=C(N2CC1C(F)(F)F)CNC(=O)C3(CCOCC3)C4=CC=CC=C4
• Molecular Formula: C20H23F3N4O2
• Molecular Weight: 408.4 g/mol
• CAS No.: 2034422-10-9

Description

4-phenyl-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)tetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C20H23F3N4O2 and its molecular weight is 408.425. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research into compounds with similar structures to 4-phenyl-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)tetrahydro-2H-pyran-4-carboxamide often focuses on their synthesis and potential biological activities. For instance, novel pyrazolopyrimidines derivatives have been evaluated as anticancer and anti-5-lipoxygenase agents, highlighting the importance of such compounds in medicinal chemistry and drug development (Rahmouni et al., 2016). This suggests that the compound could similarly be a candidate for the development of new therapeutic agents.

Metal-Free Synthesis Approaches

The advancement in metal-free synthesis techniques for constructing heterocyclic compounds, such as 1,2,4-triazolo[1,5-a]pyridines, is a significant area of research. This method features high yields and short reaction times, demonstrating the efficiency of novel synthesis strategies in creating complex molecules without the need for metal catalysts (Zheng et al., 2014). Such approaches could potentially be applied to the synthesis of this compound, offering a pathway to its efficient and eco-friendly production.

Antimicrobial and Antifungal Activities

The investigation of heterocyclic compounds for antimicrobial and antifungal activities is another crucial application area. For example, new pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives have been synthesized and tested for their antimicrobial efficacy, demonstrating significant potential in combating microbial and fungal pathogens (Abunada et al., 2008). This highlights the potential for the compound to serve as a foundational structure for developing new antimicrobial agents.

Mechanism of Action

Target of Action

Compounds with a similar triazole core have been reported to interact with a variety of enzymes and receptors . These interactions can lead to a wide range of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

The triazole nucleus, a key component of this compound, is known for its ability to form specific interactions with different target receptors . This interaction is facilitated by the hydrogen bond accepting and donating characteristics of the triazole core .

Biochemical Pathways

Compounds with a similar triazole core have been reported to exhibit diverse pharmacological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been conducted on similar compounds .

Result of Action

Compounds with a similar triazole core have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .